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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

Technical Guide: 1-Bromodecane-d21
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromodecane-d21, a

deuterated form of 1-bromodecane. It is primarily utilized as an internal standard in analytical

applications, particularly in mass spectrometry-based quantification, to ensure accuracy and

precision. This document outlines its chemical and physical properties, lists prominent

suppliers, and presents a general experimental workflow for its application.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Bromodecane-d21, compiled

from various suppliers.
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Property Value Suppliers Citing Data

Isotopic Purity 98 atom % D

Sigma-Aldrich, Cambridge

Isotope Laboratories, Inc.,

CDN Isotopes[1][2]

Chemical Purity 95%
Cambridge Isotope

Laboratories, Inc.[1][3]

Molecular Weight 242.31 g/mol

Sigma-Aldrich, Cambridge

Isotope Laboratories, Inc.,

CDN Isotopes

Boiling Point (bp) 238 °C (lit.) Sigma-Aldrich

Density 1.166 g/mL at 25 °C Sigma-Aldrich

Linear Formula
CD₃(CD₂)₉Br or

CD₃(CD₂)₈CD₂Br

Sigma-Aldrich, Cambridge

Isotope Laboratories, Inc.,

CDN Isotopes

CAS Number 98195-39-2

Cambridge Isotope

Laboratories, Inc., CDN

Isotopes

Supplier Information
A number of chemical suppliers offer 1-Bromodecane-d21. The table below lists some of the

key suppliers and the information they provide.
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Supplier Product Name/Number Key Information Provided

Sigma-Aldrich 1-Bromodecane-d21

Isotopic Purity: 98 atom % D,

Molecular Weight: 242.31,

Density: 1.166 g/mL at 25 °C

Cambridge Isotope

Laboratories, Inc.

1-Bromodecane (D₂₁, 98%) /

DLM-3097-1

Chemical Purity: 95%,

Molecular Weight: 242.31,

Labeled CAS: 98195-39-2

CDN Isotopes 1-Bromodecane-d21 / D-0517

Isotopic Enrichment: 98 atom

% D, Molecular Weight:

242.31, Labeled CAS: 98195-

39-2

Eurisotop
1-BROMODECANE (D21,

98%)

Distributes Cambridge Isotope

Laboratories product

Analytical Standard Solutions

(A2S)
Bromodecane-1 D21 / B515

Molecular Weight: 242.31,

Labeled CAS: 98195-39-2

Experimental Protocols and Applications
Application Overview:

1-Bromodecane-d21 is not a biologically active molecule and is therefore not involved in

signaling pathways. Its primary application is as an internal standard for quantitative analysis of

1-bromodecane or related compounds using techniques such as gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). The deuteration

provides a distinct mass shift (M+21) from the unlabeled compound, allowing for its

differentiation and use as a spike-in control to account for sample loss during preparation and

instrumental variability.

General Experimental Protocol for Quantitative Analysis using a Deuterated Internal Standard:

While specific protocols are application-dependent, a general workflow for using 1-
Bromodecane-d21 as an internal standard is as follows:
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Standard Curve Preparation: A series of calibration standards are prepared containing

known concentrations of the unlabeled analyte (1-bromodecane) and a fixed concentration of

the deuterated internal standard (1-Bromodecane-d21).

Sample Preparation: The biological or environmental sample to be analyzed is spiked with

the same fixed concentration of 1-Bromodecane-d21 as used in the calibration standards.

This is followed by extraction and purification steps to isolate the analyte and internal

standard.

Instrumental Analysis: The prepared calibration standards and samples are then analyzed by

GC-MS or LC-MS. The instrument is set to monitor the mass-to-charge ratio (m/z) of both the

analyte and the deuterated internal standard.

Data Analysis: The peak area ratio of the analyte to the internal standard is calculated for

each calibration standard and plotted against the analyte concentration to generate a

standard curve. The concentration of the analyte in the unknown samples is then determined

by interpolating their peak area ratios onto this standard curve.

Visualizations
Experimental Workflow for Quantitative Analysis
The following diagram illustrates the general workflow for using a deuterated internal standard,

such as 1-Bromodecane-d21, in a quantitative mass spectrometry experiment.
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Workflow for quantitative analysis using a deuterated internal standard.

Logical Relationship of Compound Properties
This diagram shows the relationship between the fundamental properties of 1-Bromodecane-
d21 and its primary application.
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Relationship between properties and application of 1-Bromodecane-d21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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